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Compound of Interest

Compound Name: Perthane

Cat. No.: B1679655

Abstract

This application note details a comprehensive method for the identification and quantification of
Perthane, a synthetic organochlorine insecticide, using gas chromatography-mass
spectrometry (GC-MS). Perthane, also known as Ethylan, is chemically designated as 1,1-
dichloro-2,2-bis(p-ethylphenyl)ethane[1][2][3]. Due to its persistence and potential
environmental impact, sensitive and specific analytical methods are crucial for its monitoring in
various matrices. This document provides a detailed experimental protocol, including sample
preparation, GC-MS parameters, and characteristic mass spectrometric data to aid
researchers, scientists, and drug development professionals in the accurate analysis of
Perthane.

Introduction

Perthane is an insecticide previously used for controlling pests on vegetables and in the textile
industry to manage moths and carpet beetles[1]. Its chemical structure, C18H20CI2, and
properties necessitate robust analytical techniques for detection at trace levels[1]. Gas
chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and
selectivity, making it an ideal method for the analysis of semi-volatile compounds like
Perthane. This application note outlines a generalized yet detailed protocol that can be
adapted for various sample matrices.
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Experimental Protocol

1

. Sample Preparation (QUEChERS Method)

A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is
recommended for the extraction of Perthane from solid matrices such as food or environmental

samples.

Homogenization: Weigh 10-15 grams of the homogenized sample into a 50 mL centrifuge
tube.

Extraction: Add 10-15 mL of acetonitrile (with 1% acetic acid) to the sample. For samples
with high water content, the addition of anhydrous magnesium sulfate can aid in the
extraction.

Salting Out: Add magnesium sulfate and sodium acetate to induce phase separation. Vortex
the mixture vigorously.

Centrifugation: Centrifuge the sample at 5,000 rpm for 10 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the supernatant to a new tube
containing primary secondary amine (PSA) sorbent and magnesium sulfate to remove
interferences such as fatty acids and sugars.

Final Centrifugation and Collection: Vortex and centrifuge the sample again at 10,000 rpm for
5 minutes. Collect the supernatant for GC-MS analysis.

. GC-MS Instrumentation and Parameters

The following parameters are a robust starting point for the analysis of Perthane and can be

optimized for specific instrumentation and matrices.
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Parameter

Setting

Gas Chromatograph

Agilent 7890B GC or equivalent

Mass Spectrometer

Agilent 7010B Triple Quadrupole MS or

equivalent single quadrupole MS

HP-5MS (or equivalent 5% phenyl-

GC Column methylpolysiloxane), 30 m x 0.25 mm ID, 0.25
pum film thickness
Carrier Gas Helium at a constant flow of 1.2 mL/min

Injection Mode

Splitless, 2 pL injection volume

Inlet Temperature

250 °C

Oven Temperature Program

Initial temperature of 150 °C, ramp at 30 °C/min
to 280 °C, hold for 10 minutes. An alternative
program could be an initial temperature of 50°C
for 2.5 minutes, then ramp at 10°C/min to 300°C
and hold for 5 minutes.

MS Transfer Line Temp.

280-300 °C

lon Source Temperature

230 °C

lonization Mode

Electron lonization (EIl) at 70 eV

Mass Scan Range

m/z 40-450

Solvent Delay

3-5 minutes

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative data for the GC-MS analysis of Perthane.

Retention times can vary depending on the specific GC column and oven temperature program
used.
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Parameter

Value Source

Retention Time (RT)

~16.92 - 18.95 min

Molecular Formula C18H20CI2
Molecular Weight 307.26 g/mol
Monoisotopic Mass 306.0942 Da

Characteristic Mass Fragments

The mass spectrum of Perthane is characterized by several key fragment ions. The base peak

is typically observed at m/z 223.

Mass-to-Charge Proposed _
} Relative Abundance Source
Ratio (m/z) lon/Fragment
High (Often Base
223 [M-C6HACI]+
Peak)
179 [C14H11]+ High
Isotope peak of m/z
224 Moderate
223
167 [C13H11]+ Moderate
165 [C13H9]+ Moderate
192 [C15H12]+ Moderate
Visualizations
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Caption: Workflow for the GC-MS analysis of Perthane.
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Caption: Logical flow for method development and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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